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Compound of Interest

Compound Name: Isobutyraldehyde Diethyl Acetal

Cat. No.: B158584 Get Quote

Essential Safety and Handling Guide for
Isobutyraldehyde Diethyl Acetal
This guide provides immediate and essential safety protocols for laboratory personnel,

including researchers, scientists, and drug development professionals, who handle

Isobutyraldehyde Diethyl Acetal. Adherence to these procedures is critical for ensuring

personal safety and proper logistical management of this chemical.

Quantitative Data Summary
For quick reference, the key physical and chemical properties of Isobutyraldehyde Diethyl
Acetal are summarized in the table below.
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Property Value

Molecular Formula C8H18O2[1]

Molecular Weight 146.23 g/mol [1]

Appearance Colorless clear liquid[2][3]

Boiling Point 135 °C at 760 mmHg[2][3]

Flash Point 22.78 °C (73.00 °F) - Closed Cup[2][3]

Specific Gravity 0.826 - 0.832 @ 25 °C[2][3]

Vapor Pressure 8.53 mmHg @ 25 °C[2][3]

Operational Protocols: Handling and Storage
Objective: To outline the standard operating procedures for the safe handling and storage of

Isobutyraldehyde Diethyl Acetal to minimize exposure and prevent accidents.

Personal Protective Equipment (PPE)
Eye and Face Protection: Always wear chemical safety goggles with side-shields that

conform to EN166 or NIOSH standards.[1] In situations with a higher risk of splashing, a face

shield should be worn in addition to goggles.[4]

Hand Protection: Wear impervious chemical-resistant gloves.[1] Inspect gloves for any signs

of degradation or punctures before each use.

Skin and Body Protection: A flame-retardant lab coat or coveralls is required. For larger

quantities or in case of potential splashes, wear impervious clothing to prevent skin contact.

[1]

Respiratory Protection: Use in a well-ventilated area, such as a chemical fume hood. If

ventilation is inadequate or for large spills, a NIOSH-approved respirator with an organic

vapor cartridge is necessary.

Safe Handling Procedures

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.guidechem.com/msds/1741-41-9.html
https://www.guidechem.com/msds/1741-41-9.html
https://www.thegoodscentscompany.com/data/rw1462331.html
http://www.perflavory.com/docs/doc1462331.html
https://www.thegoodscentscompany.com/data/rw1462331.html
http://www.perflavory.com/docs/doc1462331.html
https://www.thegoodscentscompany.com/data/rw1462331.html
http://www.perflavory.com/docs/doc1462331.html
https://www.thegoodscentscompany.com/data/rw1462331.html
http://www.perflavory.com/docs/doc1462331.html
https://www.thegoodscentscompany.com/data/rw1462331.html
http://www.perflavory.com/docs/doc1462331.html
https://www.benchchem.com/product/b158584?utm_src=pdf-body
https://www.guidechem.com/msds/1741-41-9.html
https://ehs.cornell.edu/book/export/html/1022
https://www.guidechem.com/msds/1741-41-9.html
https://www.guidechem.com/msds/1741-41-9.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation: Before handling, ensure that a safety shower and eyewash station are readily

accessible.[5]

Grounding: To prevent static discharge, which can ignite flammable vapors, ground and bond

all containers and receiving equipment during transfer.[1][6]

Tools and Equipment: Use only non-sparking tools and explosion-proof electrical and

ventilating equipment.[1][6]

Avoiding Ignition Sources: Keep the chemical away from heat, sparks, open flames, and hot

surfaces.[1][6] Smoking is strictly prohibited in the handling area.[1][6]

Container Management: Keep the container tightly closed when not in use.[1][6]

Storage Plan
Location: Store in a cool, dry, and well-ventilated area designated for flammable liquids.[1][6]

Conditions: Keep containers tightly closed to prevent the escape of vapors.[1][6]

Incompatibilities: Store away from strong oxidizing agents, acids, and bases.[7][8]

Emergency and Disposal Protocols
Objective: To provide clear, step-by-step instructions for responding to emergencies and for the

proper disposal of Isobutyraldehyde Diethyl Acetal.

First Aid Measures
In Case of Skin Contact: Immediately remove all contaminated clothing.[1][6] Rinse the

affected skin area with plenty of water for at least 15 minutes.[5] Seek medical attention if

irritation develops or persists.[9]

In Case of Eye Contact: Immediately flush the eyes with copious amounts of water for at

least 15 minutes, making sure to lift the upper and lower eyelids.[5][7] Seek immediate

medical attention.
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In Case of Inhalation: Move the individual to fresh air at once.[9] If breathing is difficult or has

stopped, provide artificial respiration or oxygen and seek immediate medical attention.[5][9]

In Case of Ingestion: Do NOT induce vomiting.[7] If the person is conscious, rinse their

mouth with water and have them drink 2-4 cupfuls of water or milk.[5] Seek immediate

medical attention.[5][7]

Accidental Release Measures
Immediate Action: Evacuate the area and remove all sources of ignition.[10]

Ventilation: Ensure adequate ventilation.

Containment: For small spills, absorb the chemical with an inert material such as vermiculite,

sand, or earth.[5][10] Do not use combustible materials like sawdust.[11]

Collection: Use non-sparking tools to collect the absorbed material and place it in a suitable,

closed container for disposal.[5][10]

Large Spills: For large spills, prevent the chemical from entering drains.[1][10] Dike the area

to contain the spill.

Disposal Plan
Waste Classification: Isobutyraldehyde Diethyl Acetal is a flammable liquid and must be

disposed of as hazardous waste.[12]

Procedure: Dispose of the chemical and any contaminated materials in an approved

hazardous waste disposal facility.[1][6] All disposal activities must be in strict accordance

with local, state, and federal regulations.[12] Do not dispose of it down the drain.[1]

Visual Workflow for Safe Handling
Caption: Workflow for handling Isobutyraldehyde Diethyl Acetal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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